Cas no 1261837-89-1 (4-(Chloromethyl)-1-fluoro-2-iodobenzene)

4-(Chloromethyl)-1-fluoro-2-iodobenzene is a halogenated aromatic compound featuring reactive functional groups, including chloromethyl, fluoro, and iodo substituents. Its versatile structure makes it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions, nucleophilic substitutions, and further derivatization. The presence of multiple halogens allows selective functionalization, enabling precise modifications for pharmaceutical, agrochemical, and materials science applications. The compound’s stability under controlled conditions ensures reliable handling in synthetic workflows. Its distinct reactivity profile facilitates the construction of complex molecular architectures, making it a useful building block in medicinal chemistry and specialty chemical development. Proper storage and handling are recommended to maintain its integrity.

4-(Chloromethyl)-1-fluoro-2-iodobenzene structure

1261837-89-1 structure

Product Name:4-(Chloromethyl)-1-fluoro-2-iodobenzene

CAS No:1261837-89-1

MF:C₇H₅ClFI

MW:270.470476865768

CID:1076705

PubChem ID:71300238

Update Time:2025-05-28

4-(Chloromethyl)-1-fluoro-2-iodobenzene Chemical and Physical Properties

Names and Identifiers

- 4-(Chloromethyl)-1-fluoro-2-iodobenzene
- Benzene, 4-(chloromethyl)-1-fluoro-2-iodo-
- DB-357559
- 1261837-89-1
- MFCD18396969
- LG-0730
- AKOS015996862
- MDL： MFCD18396969
- Inchi： 1S/C7H5ClFI/c8-4-5-1-2-6(9)7(10)3-5/h1-3H,4H2
- InChI Key： WSWUNNQWPCJZFU-UHFFFAOYSA-N
- SMILES： IC1=C(C=CC(CCl)=C1)F

Computed Properties

Exact Mass: 269.91085g/mol
Monoisotopic Mass: 269.91085g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 110
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 0Å²

4-(Chloromethyl)-1-fluoro-2-iodobenzene Pricemore >>

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Alichem	A013010391-250mg	4-Fluoro-3-iodobenzyl chloride	1261837-89-1	97%	250mg	489.60 USD	2021-06-25
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Apollo Scientific	PC200009-500mg	4-(Chloromethyl)-1-fluoro-2-iodobenzene	1261837-89-1		500mg	£304.00	2024-05-25
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Key Organics Ltd	LG-0730-1MG	4-(chloromethyl)-1-fluoro-2-iodobenzene	1261837-89-1	>95%	1mg	£37.00	2025-02-08
Key Organics Ltd	LG-0730-5MG	4-(chloromethyl)-1-fluoro-2-iodobenzene	1261837-89-1	>95%	5mg	£46.00	2025-02-08
Key Organics Ltd	LG-0730-10MG	4-(chloromethyl)-1-fluoro-2-iodobenzene	1261837-89-1	>95%	10mg	£63.00	2025-02-08
Key Organics Ltd	LG-0730-20MG	4-(chloromethyl)-1-fluoro-2-iodobenzene	1261837-89-1	>95%	20mg	￡76.00	2023-04-18
Key Organics Ltd	LG-0730-0.5G	4-(chloromethyl)-1-fluoro-2-iodobenzene	1261837-89-1	>95%	0.5g	£325.00	2025-02-08